Cas no 145631-61-4 (a-D-Glucopyranoside,3,4-bis-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]-b-D-fructofuranosyl,6-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate])

a-D-Glucopyranoside,3,4-bis-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]-b-D-fructofuranosyl,6-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate] structure
145631-61-4 structure
Product Name:a-D-Glucopyranoside,3,4-bis-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]-b-D-fructofuranosyl,6-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate]
CAS No:145631-61-4
MF:C45H52O23
MW:960.880596160889
CID:150894
PubChem ID:132427635
Update Time:2025-04-19

a-D-Glucopyranoside,3,4-bis-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]-b-D-fructofuranosyl,6-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate] Chemical and Physical Properties

Names and Identifiers

    • a-D-Glucopyranoside,3,4-bis-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]-b-D-fructofuranosyl,6-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate]
    • a-D-Glucopyranoside,3,4-bis-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]-b-D...
    • a-D-Glucopyranoside,3,4-bis-O-[(2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]-b-D-fructofuranosyl,6-[(2E)-3-(4-h
    • (3,4-Disinapoyl)fructofuranosyl-(6-sinapoyl)glucopyranoside
    • 3,4-Dsf-6-sglu
    • alpha-D-Glucopyranoside, 3,4-bis-O-(3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl)-beta-D-fructofuranosyl, 6-(3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate), (1,3(E),4(E),6(E))-
    • beta-D-(3,4-Disinapoyl)fructofuranosyl-alpha-D-(6-sinapoyl)glucopyranoside
    • 145631-61-4
    • Inchi: 1S/C45H52O23/c1-57-25-13-22(14-26(58-2)36(25)51)7-10-33(48)63-20-32-39(54)40(55)41(56)44(64-32)68-45(21-47)43(66-35(50)12-9-24-17-29(61-5)38(53)30(18-24)62-6)42(31(19-46)67-45)65-34(49)11-8-23-15-27(59-3)37(52)28(16-23)60-4/h7-18,31-32,39-44,46-47,51-56H,19-21H2,1-6H3/b10-7+,11-8+,12-9+/t31-,32-,39-,40+,41-,42?,43+,44-,45+/m1/s1
    • InChI Key: PDIAXHCFRUNKBX-TWNLTENGSA-N
    • SMILES: O1[C@H](CO)C([C@@H]([C@]1(CO)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(/C=C/C2C=C(C(=C(C=2)OC)O)OC)=O)O1)O)O)O)OC(/C=C/C1C=C(C(=C(C=1)OC)O)OC)=O)OC(/C=C/C1C=C(C(=C(C=1)OC)O)OC)=O

Computed Properties

  • Exact Mass: 960.28993790g/mol
  • Monoisotopic Mass: 960.28993790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 23
  • Heavy Atom Count: 68
  • Rotatable Bond Count: 23
  • Complexity: 1650
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 324Ų
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.